Cas no 1804880-24-7 (Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate)

Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate structure
1804880-24-7 structure
Product Name:Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate
CAS No:1804880-24-7
MF:C12H12ClNO2S
MW:269.747180938721
CID:4960897
Update Time:2025-07-23

Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate
    • Inchi: 1S/C12H12ClNO2S/c1-2-16-12(15)5-8-4-11(17)10(7-14)3-9(8)6-13/h3-4,17H,2,5-6H2,1H3
    • InChI Key: HZJZKBDRUVBZIS-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C#N)C(=CC=1CC(=O)OCC)S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 315
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.1

Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014005979-250mg
Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate
1804880-24-7 97%
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480.00 USD 2021-06-21
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Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate
1804880-24-7 97%
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Additional information on Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate

Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1804880-24-7): A Comprehensive Overview

Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate, identified by its CAS number 1804880-24-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a unique structural framework, exhibits potential applications in the development of novel therapeutic agents and agrochemicals. Its molecular structure incorporates several key functional groups, including a chloromethyl moiety, a cyanide group, and a mercaptophenyl moiety, which contribute to its diverse chemical reactivity and biological significance.

The Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate molecule is characterized by its ability to participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry. The presence of the chloromethyl group allows for nucleophilic substitution reactions, while the cyanide group can undergo reduction or hydrolysis to yield functional derivatives. Additionally, the mercaptophenyl moiety provides a site for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential therapeutic benefits. The structural features of Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate make it an attractive candidate for designing molecules with pharmacological activity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, suggesting their utility in treating various diseases.

The synthesis of Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a phenolic precursor, which is then functionalized to introduce the necessary substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated transformations, are often employed to achieve high yields and purity.

The pharmacological properties of Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate have been extensively studied in academic and industrial research settings. Preliminary findings indicate that this compound may have applications in the treatment of inflammatory disorders, infectious diseases, and even cancer. The ability of the molecule to interact with biological targets at multiple levels makes it a promising candidate for drug development.

The chemical reactivity of Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate also makes it valuable in material science applications. Researchers have explored its potential use in creating novel polymers and coatings with enhanced durability and functionality. The incorporation of this compound into material formulations can lead to improved performance characteristics, such as increased resistance to environmental factors and enhanced biocompatibility.

In conclusion, Ethyl 2-chloromethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1804880-24-7) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

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